Cas no 19057-67-1 (Prosapogenin A)

Prosapogenin A Chemical and Physical Properties
Names and Identifiers
-
- Prosapogenin A
- (25R)-3Β-(2-O-Α-L-Rhamnopyranosyl-Β-D-Glucopyranosyloxy)Spirosta-5-Ene
- Progenin III
- ProsapogeninANLG of diocin
- Lilioglycoside D
- Ophiopogonin C′
- Polyphyllin V
- Prosapogenin D′1
- (3beta,25R)-Spirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
- Prosapogenin D'1
- Saponin Ta
- Ophiopogonin C'
- [ "Ophiopogonin C'" ]
- Prosapogenin A 【dioscin】
- Progenin III(Prosapogenin A)
- Prosapogenin A【Dioscorea tokoro】
- Paris saponin V
- 2-[4,5-Dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4R,6R,8R,9S,12R,13R)-5',7,9,13-tetramethylspiro[5-oxape
- 19057-67-1
- (2S,3R,4R,5R,6S)-2-(((2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(((4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-5',6a,8a,9-tetramethyl-1,3,3',4,4',5,5',6,6a,6b,6',7,8,8a,8b,9,11a,12,12a,12b-icosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-yl)oxy)tetrahydro-2H-pyran-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4,5-triol
- (25R)-3beta-(2-O-alpha-L-Rhamnopyranosyl-beta-D-glucopyranosyloxy)spirosta-5-ene
- HY-N6940
- CHEMBL395415
- UNII-220IAS5QO7
- CHEBI:196988
- MS-31243
- DIOSGENIN 3-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->2)-.BETA.-D-GLUCOPYRANOSIDE
- 220IAS5QO7
- MFCD16294846
- AKOS030530339
- 17-DEOXYPARIS VI
- PARIS V
- CS-0027934
- (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- HDXIQHTUNGFJIC-FOAHKCLGSA-N
- beta-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,25R)-SPIROST-5-EN-3-YL 2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
- Polyphyllin E (= Prosapogenin A)
- FT-0775502
- Prosapogenin A?
- FS-9828
- BCP12475
- (-)-Progenin III
- Diosgenin 3-O-alpha-L-rhamnopyranosyl(1->2)-beta-D-glucopyranoside
- Yamogenin 3-O-neohesperidoside
- DA-66942
- DTXSID90940623
-
- MDL: MFCD16294846
- Inchi: 1S/C39H62O12/c1-18-8-13-39(46-17-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-34(32(44)30(42)27(16-40)49-36)50-35-33(45)31(43)29(41)20(3)47-35/h6,18-20,22-36,40-45H,7-17H2,1-5H3/t18?,19?,20?,22?,23-,24+,25-,26+,27?,28-,29?,30?,31?,32?,33?,34?,35?,36?,37-,38-,39+/m0/s1
- InChI Key: HDXIQHTUNGFJIC-UOVIRLPBSA-N
- SMILES: O1[C@]2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])[C@@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@@]3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])O[H])O[H]
Computed Properties
- Exact Mass: 722.424127g/mol
- Surface Charge: 0
- XLogP3: 3
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 722.424127g/mol
- Monoisotopic Mass: 722.424127g/mol
- Topological Polar Surface Area: 177Ų
- Heavy Atom Count: 51
- Complexity: 1310
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 21
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 722.9
Experimental Properties
- Color/Form: Powder
- Density: 1.34
- Melting Point: 212 ºC
- Boiling Point: 838.8±65.0 °C at 760 mmHg
- Flash Point: 461.1±34.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Prosapogenin A Security Information
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Prosapogenin A Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P230560-1mg |
parissaponinV |
19057-67-1 | 1mg |
$ 255.00 | 2022-06-03 | ||
TRC | P230560-5mg |
parissaponinV |
19057-67-1 | 5mg |
$ 845.00 | 2022-06-03 | ||
S e l l e c k ZHONG GUO | E2016-1mg |
Prosapogenin A(Paris saponin V) |
19057-67-1 | 1mg |
¥2039.31 | 2022-04-26 | ||
TRC | P230560-2.5mg |
parissaponinV |
19057-67-1 | 2.5mg |
$ 400.00 | 2022-06-03 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S1252-5 mg |
Prosapogenin A |
19057-67-1 | 99.75% | 5mg |
¥2103.00 | 2022-04-26 | |
ChemFaces | CFN90440-10mg |
Prosapogenin A |
19057-67-1 | >=98% | 10mg |
$238 | 2023-09-19 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL80558-10MG |
Prosapogenin A |
19057-67-1 | 10mg |
¥4900.18 | 2025-01-16 | ||
Aaron | AR00ALE2-10mg |
(25R)-3β-(2-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene |
19057-67-1 | 98% | 10mg |
$85.00 | 2025-02-11 | |
MedChemExpress | HY-N6940-5mg |
Prosapogenin A |
19057-67-1 | 99.87% | 5mg |
¥750 | 2024-07-20 | |
1PlusChem | 1P00AL5Q-1mg |
(25R)-3β-(2-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene |
19057-67-1 | 99% | 1mg |
$157.00 | 2024-06-17 |
Prosapogenin A Related Literature
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Xu Pang,Hong Zhi Huang,Yang Zhao,Cheng-Qi Xiong,Li Yan Yu,Bai-Ping Ma RSC Adv. 2015 5 4831
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Leiyu Cheng,Han Zhang,Haiyang Cui,Mehdi D. Davari,Bin Wei,Wenya Wang,Qipeng Yuan Green Chem. 2021 23 5896
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Leiyu Cheng,Han Zhang,Haiyang Cui,Mehdi D. Davari,Bin Wei,Wenya Wang,Qipeng Yuan Green Chem. 2021 23 5896
-
Bingfeng Li,Xuejun He,Bo Fan,Jianlin Chu,Bingfang He RSC Adv. 2017 7 23027
Additional information on Prosapogenin A
Comprehensive Analysis of Prosapogenin A (CAS No. 19057-67-1): Properties, Applications, and Research Insights
Prosapogenin A (CAS No. 19057-67-1) is a naturally occurring saponin derivative widely studied for its potential bioactive properties. As a triterpenoid glycoside, it serves as a precursor to various pharmacologically active compounds, making it a focal point in phytochemical research and nutraceutical development. This article delves into its molecular structure, sources, and emerging applications, addressing trending queries such as "Prosapogenin A benefits" and "CAS 19057-67-1 uses."
The compound is primarily isolated from plants of the Liliaceae and Dioscoreaceae families, where it functions as a defensive metabolite. Recent studies highlight its role in modulating inflammatory pathways and oxidative stress, aligning with the growing consumer interest in plant-based therapeutics. Researchers are particularly intrigued by its potential synergy with probiotics and gut microbiota, a hotspot in modern functional food research.
From a structural perspective, Prosapogenin A features a steroid-like backbone with sugar moieties attached, which influences its solubility and bioavailability. This characteristic has spurred investigations into its drug delivery applications, especially in nanocarrier systems—a topic frequently searched in biomedical engineering circles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for its identification, as noted in publications indexed under "CAS 19057-67-1 analysis."
The commercial demand for Prosapogenin A is rising due to its inclusion in cosmeceuticals and dietary supplements. Market trends reveal searches for "Prosapogenin A skincare" and "natural anti-aging agents," reflecting its purported collagen-stimulating effects. Regulatory agencies classify it as Generally Recognized as Safe (GRAS) for specific uses, though clinical trials remain limited—a gap often questioned in forums discussing "Prosapogenin A safety."
In agriculture, Prosapogenin A is explored as a biopesticide due to its eco-friendly profile, resonating with the global push toward sustainable farming. Patents filed under "CAS 19057-67-1 agricultural applications" describe formulations targeting plant pathogens without harming beneficial insects, addressing the surge in "green chemistry solutions" searches.
Future research directions include elucidating its mechanisms of action via omics technologies (e.g., metabolomics), a methodology dominating academic searches. Collaborative studies between pharmacognosy and biotechnology experts aim to optimize extraction yields, responding to queries like "high-efficiency Prosapogenin A production."
In summary, Prosapogenin A (CAS No. 19057-67-1) exemplifies the intersection of traditional medicine and modern science. Its multidisciplinary relevance—from health supplements to agricultural innovations—positions it as a compound of enduring scientific and commercial interest.
